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Compound of Interest

Compound Name: rac Mirabegron-d5

Cat. No.: B565030

Essential Safety and Handling Guide for rac-
Mirabegron-d5

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
rac-Mirabegron-d5, a deuterated analog of Mirabegron. While specific hazard data for the
deuterated form is limited, the precautionary measures outlined are based on the available
Safety Data Sheets (SDS) for Mirabegron-d5 and the known hazards of Mirabegron.[1][2][3] It
is imperative to treat this compound as a potentially hazardous substance of unknown potency.

[1]

Hazard Identification and Personal Protective Equipment
(PPE)

Mirabegron, the non-deuterated parent compound, is classified with several hazards, including
being harmful if swallowed, causing serious eye irritation, potential for allergic skin reaction,
and suspected reproductive toxicity.[2] Therefore, stringent adherence to PPE protocols is
mandatory when handling rac-Mirabegron-d5.

Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Standard Compliance

Tightly fitting safety goggles EN 166 (EU) or NIOSH (US)

Eye/Face Protection o7 i
with side-shields. approved.

Fire/flame resistant and
) ] impervious clothing. Chemical-  EU Directive 89/686/EEC and
Skin Protection ) )
resistant gloves (inspect before  the standard EN 374.

use).

NIOSH-approved N100 or
CEN-approved FFP3

particulate respirators as a
NIOSH (US) or CEN (EU)

Respiratory Protection backup to engineering
approved.

controls. A full-face supplied air
respirator is required if it is the

sole means of protection.

Safe Handling and Storage

Engineering Controls:

¢ All handling of rac-Mirabegron-d5 that may generate dust or aerosols should be conducted in
a laboratory fume hood or other suitable local exhaust ventilation system.

Handling Procedures:

» Preparation: Before handling, ensure all necessary PPE is donned correctly and that an
emergency eyewash station and safety shower are readily accessible.

» Dispensing: Avoid the formation of dust and aerosols during weighing and dispensing.
» Contact Avoidance: Avoid all direct contact with the skin and eyes.

» Hygiene: Wash hands thoroughly after handling, even if gloves were worn.

Storage:

o Store in a tightly closed container in a dry and well-ventilated area.
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 Recommended storage condition is refrigerated.

Emergency Procedures

Situation First-Aid Measures

If breathing is difficult, move the person to fresh

Inhalation . . o .
air. Seek medical attention if symptoms persist.
Immediately remove contaminated clothing.

Skin Contact Wash the affected area with soap and plenty of

water. Consult a doctor.

Rinse thoroughly with plenty of water for at least

Eye Contact ] o
15 minutes and consult a physician.

) Rinse mouth with water. Do not induce vomiting.
Ingestion ) i . i
Seek immediate medical attention.

In case of a spill, unnecessary personnel should be kept away. Wear appropriate PPE and
avoid inhaling any dust. Spilled material should be swept up or vacuumed into a suitable
container for disposal, and the area should be thoroughly cleaned to remove any residual
contamination.

Disposal Plan

Excess and expired rac-Mirabegron-d5, as well as any contaminated materials, should be
treated as hazardous waste. Disposal must be carried out by a licensed hazardous material
disposal company. The product may be incinerated in a unit equipped with an afterburner and
scrubber. Ensure compliance with all federal and local regulations regarding chemical waste
disposal. Do not allow the substance to enter drains or water courses.

Operational Workflow for Handling rac-Mirabegron-
d5
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Caption: Workflow for safe handling of rac-Mirabegron-d>5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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